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Compound of Interest

Compound Name: 4-Ethyl-3,4-dimethyloctane

Cat. No.: B14551520

Technical Guide: 4-Ethyl-3,4-dimethyloctane

Audience: Researchers, scientists, and drug development professionals.

Preamble: 4-Ethyl-3,4-dimethyloctane is a saturated, branched-chain alkane. As a simple
hydrocarbon, it does not possess functional groups that would typically lend it to complex
biological activities, such as engaging in specific signaling pathways relevant to drug
development. Therefore, literature detailing extensive experimental protocols or its role in
cellular signaling is not available. This guide provides the core physicochemical properties and
a logical framework for deriving these characteristics from its chemical name, which is a
foundational skill in chemical and pharmaceutical research.

Core Physicochemical Data

The fundamental molecular properties of 4-Ethyl-3,4-dimethyloctane are summarized below.
These values are critical for any experimental design, analytical characterization, or theoretical

modeling.
Property Value Reference
Molecular Formula Ci2H26 [1][2]
Molecular Weight 170.3348 g/mol [1]
CAS Registry Number 62183-60-2 [1112]
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Derivation of Molecular Properties

Understanding the relationship between a compound's IUPAC name and its molecular structure
Is crucial for verifying its identity and properties. The following workflow outlines the derivation
of the molecular formula and weight for 4-Ethyl-3,4-dimethyloctane.
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IUPAC Name Analysis

4-Ethyl-3,4-dimethyloctane

Identifies parent chain Identifies substituents

Substituents:
Parent Chain: Octane - 4-Ethyl (2 Carbon atoms)
(8 Carbon atoms) - 3-Methyl (1 Carbon atom)

- 4-Methyl (1 Carbon atom)
_ /

Molecular Formula Calculation )

v

Total Carbons:
8 (octane) + 2 (ethyl) + 1 (methyl) + 1 (methyl)
= 12 Carbons

}pply alkane formula

Total Hydrogens (Alkane Rule CnH2n+2):
2*12+2
= 26 Hydrogens

Molecular Formula: Ci12Hze

Requires atomic weights

\

4 Molecular Weight Calculation

Atomic Weights:
C=12.011
H=1.008

:

Calculation:
(12 *12.011) + (26 * 1.008)
=144.132 + 26.208

l

Molecular Weight: 170.34 g/mol
o ~/
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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